Cas no 872-81-1 (5-propyl-3,4-dihydro-2H-pyrrole)

5-propyl-3,4-dihydro-2H-pyrrole structure
872-81-1 structure
Product name:5-propyl-3,4-dihydro-2H-pyrrole
CAS No:872-81-1
MF:C7H13N
MW:111.184821844101
CID:1870781
PubChem ID:565951

5-propyl-3,4-dihydro-2H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 2H-pyrrole, 3,4-dihydro-5-propyl-
    • 5-propyl-3,4-dihydro-2H-pyrrole
    • 872-81-1
    • A842851
    • AKOS025213038
    • SCHEMBL15919221
    • DTXSID30236178
    • 2-Propyl-1-pyrroline
    • 1-Pyrroline, 2-propyl-
    • Inchi: InChI=1S/C7H13N/c1-2-4-7-5-3-6-8-7/h2-6H2,1H3
    • InChI Key: BCGKMGNCBWZSPC-UHFFFAOYSA-N
    • SMILES: CCCC1=NCCC1

Computed Properties

  • Exact Mass: 111.104799
  • Monoisotopic Mass: 111.104799
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 94.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4
  • XLogP3: 0.8

Experimental Properties

  • Density: 0.92
  • Boiling Point: 145.3°C at 760 mmHg
  • Flash Point: 32.8°C
  • Refractive Index: 1.496

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